Cas no 4178-93-2 (H-Leu-pna)

• Product Name: H-Leu-pna
• CAS No: 4178-93-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.282
• MDL: MFCD00063681
• CID: 84955
• PubChem ID: 24896516
• Update Time: 2024-10-29

H-Leu-pna Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-4-methyl-N-(4-nitrophenyl)valeramide
• L-Leucine-4-nitroanilide
• (S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide
• H-Leu-pNA
• H-L-Leu-pNA
• Leu-pNA
• Leu-pNA.HCl
• L-Leucine-p-nitroanilide
• L-Leucine-p-nitroanilide(Leu-pNA)
• L-Lysine dihydrochloride
• DTXSID00883739
• AS-56120
• CHEMBL12996
• AKOS040744595
• SCHEMBL515029
• A12510
• L-Leucine-para-nitroanilide
• 2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide #
• L-Leu p-nitroanilide
• Leu-pNA, Chromogenic Substrate
• MFCD00063681
• BDBM23972
• Pentanamide, 2-amino-4-methyl-N-(4-nitrophenyl)-, (S)-
• leucine p-nitroanilide
• 4178-93-2
• L-Leucyl-4-nitroanilide
• L-Leucine-p-nitroanilide, leucine aminopeptidase substrate
• (2S)-2-amino-4-methyl-N-(4-nitrophenyl)pentanamide
• NS00049139
• L-Leucyl-p-nitroanilide
• AKOS010367898
• H-Leu-pna

• MDL： MFCD00063681
• Inchi： InChI=1S/C12H17N3O3/c1-8(2)7-11(13)12(16)14-9-3-5-10(6-4-9)15(17)18/h3-6,8,11H,7,13H2,1-2H3,(H,14,16)/t11-/m0/s1
• InChI Key： AXZJHDNQDSVIDR-NSHDSACASA-N
• SMILES： CC(C)C[C@@H](C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N
• BRN： 2218433

Computed Properties

• Exact Mass: 251.12700
• Monoisotopic Mass: 251.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 99.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-89 ºC
• Boiling Point: 394.44°C (rough estimate)
• Flash Point: 228.7°C
• Refractive Index: 1.5290 (estimate)
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 100.94000
• LogP: 3.20320
• Solubility: Uncertain

H-Leu-pna Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： S26-S36-S37
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters